Cas no 1423034-11-0 (4-Chloropyrido[2,3-d]pyrimidin-7-amine)

4-Chloropyrido[2,3-d]pyrimidin-7-amine is a heterocyclic compound featuring a pyrido[2,3-d]pyrimidine core with a chlorine substituent at the 4-position and an amine group at the 7-position. This structure makes it a versatile intermediate in medicinal chemistry, particularly for the synthesis of biologically active molecules. The chlorine moiety enhances reactivity for nucleophilic substitution, enabling further functionalization, while the amine group provides a handle for derivatization or conjugation. Its rigid fused-ring system contributes to binding affinity in target interactions, making it valuable for drug discovery, especially in kinase inhibitor development. The compound’s well-defined reactivity profile and stability under standard conditions ensure consistent performance in synthetic applications.

4-Chloropyrido[2,3-d]pyrimidin-7-amine structure

1423034-11-0 structure

Product Name:4-Chloropyrido[2,3-d]pyrimidin-7-amine

CAS No:1423034-11-0

MF:C₇H₅ClN₄

MW:180.594399213791

CID:4598513

PubChem ID:71756769

Update Time:2025-11-01

4-Chloropyrido[2,3-d]pyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

- 4-chloropyrido[2,3-d]pyrimidin-7-amine
- 7-amino-4-chloropyrido[2,3-d]pyrimidine
- Z1982689173
- 4-Chloropyrido[2,3-d]pyrimidin-7-amine
- Inchi： 1S/C7H5ClN4/c8-6-4-1-2-5(9)12-7(4)11-3-10-6/h1-3H,(H2,9,10,11,12)
- InChI Key： UWJFEIGJUKIOPS-UHFFFAOYSA-N
- SMILES： ClC1C2=CC=C(N)N=C2N=CN=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 166
XLogP3: 1.4
Topological Polar Surface Area: 64.7

4-Chloropyrido[2,3-d]pyrimidin-7-amine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-Chloropyrido[2,3-d]pyrimidin-7-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B405675-5mg	4-chloropyrido[2,3-d]pyrimidin-7-amine	1423034-11-0		5mg	$ 50.00	2022-06-07
TRC	B405675-10mg	4-chloropyrido[2,3-d]pyrimidin-7-amine	1423034-11-0		10mg	$ 70.00	2022-06-07
TRC	B405675-50mg	4-chloropyrido[2,3-d]pyrimidin-7-amine	1423034-11-0		50mg	$ 295.00	2022-06-07
Chemenu	CM119158-250mg	7-Amino-4-chloropyrido[2,3-d]pyrimidine	1423034-11-0	95%	250mg	$***	2023-03-30
Chemenu	CM119158-500mg	7-Amino-4-chloropyrido[2,3-d]pyrimidine	1423034-11-0	95%	500mg	$***	2023-03-30
Chemenu	CM119158-1g	7-Amino-4-chloropyrido[2,3-d]pyrimidine	1423034-11-0	95%	1g	$***	2023-03-30
Enamine	EN300-113807-0.05g	4-chloropyrido[2,3-d]pyrimidin-7-amine	1423034-11-0	95%	0.05g	$232.0	2023-10-26
Enamine	EN300-113807-0.1g	4-chloropyrido[2,3-d]pyrimidin-7-amine	1423034-11-0	95%	0.1g	$347.0	2023-10-26
Enamine	EN300-113807-0.25g	4-chloropyrido[2,3-d]pyrimidin-7-amine	1423034-11-0	95%	0.25g	$494.0	2023-10-26
Enamine	EN300-113807-0.5g	4-chloropyrido[2,3-d]pyrimidin-7-amine	1423034-11-0	95%	0.5g	$780.0	2023-10-26